4-Pivalamidophenylboronic acid

• IUPAC Name: [4-(2,2-dimethylpropanoylamino)phenyl]boronic acid
• InChI: InChI=1S/C11H16BNO3/c1-11(2,3)10(14)13-9-6-4-8(5-7-9)12(15)16/h4-7,15-16H,1-3H3,(H,13,14)
• InChI Key: ORNCMGDXLWQRHH-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)NC(=O)C(C)(C)C)(O)O
• Molecular Formula: C11H16BNO3
• DSSTOX Substance ID: DTXSID20624782
• Molecular Weight: 221.06 g/mol
• CAS RN: 182344-22-5

Description

4-Pivalamidophenylboronic acid, also known as 4-PAP, is an organic compound with a boron-containing moiety that has been used in research for its various properties and applications. 4-PAP is a useful reagent in organic synthesis, and it has been used in medicinal chemistry for the synthesis of various biologically active compounds. 4-PAP has also been used in various scientific research applications, including protein and peptide synthesis, as well as in the development of new drugs.

Scientific Research Applications

• Pivalic acid has been used as a solvent in the aminolysis of poly-substituted 2-(nitroamino)pyrimidin-4(3Н)-one derivatives with arylamines, facilitating reactions that do not occur in other solvents or without solvent, with yields of 51–59% (Novakov et al., 2016).

• Levamisole and 4-phenylimidazole, used as corrosion inhibitors of copper in sulfuric acid solution, were explored by electrochemical tests, morphology analysis, and theoretical calculations, demonstrating high corrosion inhibition efficiencies (Yan et al., 2020).

• The SNAr displacement of 2-methylthio-4-pyrimidinones with various anilines in pivalic acid resulted in good to excellent yields, providing a method to query structure-activity relationships of functionalized pyrimidines (Maddess & Carter, 2012).

• Phenylboronic acid-modified polyamidoamine has been used as a tumor-targeting carrier for delivering short GC-rich DNA, exhibiting strong anti-proliferative effects and suppressing cell migration and invasion in hepatocellular carcinoma cell line HepG2 (Yang et al., 2019).

• Pivalic acid-assisted carbonylative Suzuki reactions using in situ generated nanopalladium system under ambient conditions showed high selectivity and yields, effectively suppressing undesired Suzuki coupling (Zhou, Wei, & Han, 2014).

• Arylboronic acids, including phenylboronic acid, have been explored for the diol-specific chromatography of biomolecules and affinity purification of enzymes, highlighting their potential in bioanalytical chemistry (Soundararajan et al., 1989).

• In the field of nanotechnology, phenylboronic acid-functionalized pyrene has been synthesized for self-assembling into hydrophilic nanorods, facilitating specific and efficient imaging of cell surface sialic acids and providing a method for simple and selective analysis in living cells and photodynamic therapy (Li & Liu, 2021).

Future Directions

While specific future directions for 4-Pivalamidophenylboronic acid are not available, boronic acids in general are increasingly utilized in diverse areas of research. They have been used in various areas ranging from biological labelling, protein manipulation and modification, separation, and the development of therapeutics.

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-N-pivaloylaniline (1.56 g, 6 mmol) in dry THF (50 ml) at −78° C. was added t-BuLi (1.5 M in pentane, 13.3 ml, 20 mmol) and the yellow mixture was stirred for 1 h at −78° C. under N2. The reaction was quenched with B(OCH3)3 (1.7 ml, 15 mmol) and stirred for another 1 h at −78° C. The reaction mixture was then warmed to room temperature and hydrolysed with 0.5 M hydrochloric acid (50 ml) and extracted with EtOAc (3×80 ml), dried (Na2SO4) and concentrated to ca. 40 ml. n-Hexane (120 ml) was added slowly and the colorless crystalline product was filtered off and dried, yielding 1.26 g (95%).